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Compound of Interest

Compound Name: 2-Bromo-3,5-dinitrobenzoic acid

Cat. No.: B047378 Get Quote

Technical Support Center: 2-Bromo-3,5-
dinitrobenzoic acid
This guide provides essential safety information, handling procedures, and emergency

troubleshooting for researchers, scientists, and drug development professionals working with 2-
Bromo-3,5-dinitrobenzoic acid. The following sections offer detailed protocols, frequently

asked questions, and clear visual workflows to ensure safe and effective experimentation.

Data Presentation: Chemical and Physical Properties
The following table summarizes the key quantitative data for 2-Bromo-3,5-dinitrobenzoic
acid.
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Property Value Reference

Molecular Formula C₇H₃BrN₂O₆ [1][2]

Molecular Weight 291.01 g/mol [1][2][3]

CAS Number 116529-60-3 [3]

Appearance Solid [2]

Melting Point 213 °C [3]

Boiling Point (Predicted) 382.6 ± 42.0 °C [3]

Density (Predicted) 2.051 g/cm³ [3]

Hazard Identification and GHS Classification
This compound is classified as hazardous.[4][5] Adherence to safety guidelines is critical.

GHS Classification Hazard Statement Precautionary Codes

Skin Corrosion/Irritation

(Category 2)

H315: Causes skin irritation.[1]

[6]

P264, P280, P302+P352,

P332+P317, P362+P364

Serious Eye Damage/Eye

Irritation (Category 2A)

H319: Causes serious eye

irritation.[1][6]

P264, P280,

P305+P351+P338,

P337+P317

Specific Target Organ Toxicity

— Single Exposure (Category

3), Respiratory Tract Irritation

H335: May cause respiratory

irritation.[1][6]

P261, P271, P304+P340,

P319, P403+P233, P405

Troubleshooting Guides and FAQs
This section addresses specific issues and questions that may arise during the handling and

use of 2-Bromo-3,5-dinitrobenzoic acid.

General Handling and Storage
Q1: What are the primary hazards I should be aware of when working with this chemical?
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A1: The primary hazards are skin irritation, serious eye irritation, and potential respiratory

irritation.[1][6] It is crucial to avoid direct contact and inhalation of the dust.[7]

Q2: What Personal Protective Equipment (PPE) is mandatory for handling 2-Bromo-3,5-
dinitrobenzoic acid?

A2: You must wear protective gloves, safety glasses with side-shields or goggles, and a lab

coat.[8] If there is a risk of generating dust, use a full-face respirator with an appropriate

particulate filter (e.g., P2 type).[9] All PPE should be selected based on a thorough risk

assessment.

Q3: How should I properly store this chemical?

A3: Store the compound in a tightly closed, original container in a cool, dry, and well-ventilated

area.[10] It should be stored locked up and away from incompatible materials and foodstuff

containers.[11]

Q4: What substances are incompatible with 2-Bromo-3,5-dinitrobenzoic acid?

A4: Avoid contact with strong oxidizing agents.[10] Aromatic nitro compounds can react

vigorously or even explosively with reducing agents, alkalies, or when heated.[5]

Emergency and First Aid
Q5: I've spilled a small amount of the solid on my lab bench. What is the correct cleanup

procedure?

A5: For a minor spill, first, ensure the area is well-ventilated and restrict access to non-essential

personnel.[12] Wearing your full PPE, gently sweep or vacuum the solid material into a

suitable, labeled container for disposal. Avoid creating dust.[7] Clean the affected area with

soap and water. Report the spill to your laboratory's safety officer.[12]

Q6: I think I may have inhaled some of the dust. What should I do?

A6: Immediately move to fresh air.[8] If you feel unwell or experience respiratory irritation, seek

medical attention and call a POISON CENTER or physician.[8]
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Q7: The compound came into contact with my skin or eyes. What are the immediate first aid

steps?

A7:

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes.[8] Remove any contaminated clothing and wash it before reuse. If skin irritation

occurs or persists, seek medical attention.[8]

Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15

minutes, holding the eyelids open.[8] If you wear contact lenses, remove them if it is safe

and easy to do so, and continue rinsing. Seek immediate medical attention from an

ophthalmologist.

Q8: How should I dispose of waste containing 2-Bromo-3,5-dinitrobenzoic acid?

A8: All waste material must be disposed of in accordance with local, state, and federal

regulations.[5] Dispose of the contents and container at an approved waste disposal plant. Do

not mix with other waste and handle uncleaned containers as you would the product itself.

Experimental Protocols
Protocol 1: Safe Weighing and Handling of Solid 2-
Bromo-3,5-dinitrobenzoic acid

Preparation: Before handling, ensure you are in a well-ventilated area, preferably within a

chemical fume hood.[10] Confirm that an emergency eyewash station and safety shower are

accessible.[5]

PPE Confirmation: Don appropriate PPE, including chemical-resistant gloves, a lab coat, and

chemical safety goggles.[9] If significant dust is anticipated, a respirator is required.

Weighing: Use a spatula to carefully transfer the desired amount of the solid from its storage

container to a weighing vessel. Perform this action slowly to minimize dust generation.

Container Sealing: Once the desired amount is weighed, securely close the primary storage

container.[11]
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Post-Handling: After completing your work, wash your hands and any exposed skin

thoroughly with soap and water.[8] Clean the weighing area and any equipment used.

Storage: Return the sealed container to its designated locked storage location.

Protocol 2: Emergency Response for a Small-Scale Spill
Alert Personnel: Immediately notify others in the immediate vicinity of the spill.[12]

Isolate Area: Evacuate all non-essential personnel from the spill area.[12]

Ventilation: Ensure the area is well-ventilated, using a fume hood if the spill is contained

within it.[12]

Don PPE: If not already wearing it, put on your full PPE (gloves, goggles, lab coat, and if

necessary, a respirator).

Containment & Cleanup:

Gently cover the spill with an inert absorbent material if available.

Carefully sweep the solid material into a designated, clearly labeled waste container.[4]

Avoid any actions that could generate dust.

Do not allow the spilled material to enter drains.

Decontamination: Thoroughly clean the spill surface with soap and water.

Disposal: Dispose of the waste container and any contaminated cleaning materials

according to institutional and regulatory guidelines.[5]

Reporting: Document the incident and report it to your supervisor and the appropriate safety

officer.[12]

Visual Workflows and Diagrams
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Handling 2-Bromo-3,5-dinitrobenzoic acid?

Wear Standard PPE:
- Chemical Safety Goggles

- Lab Coat
- Protective Gloves

Is there a risk of
generating dust?

Add Respiratory Protection
(e.g., NIOSH-approved respirator)

Yes

Proceed with Experiment

No

Click to download full resolution via product page

Personal Protective Equipment (PPE) Decision Workflow.
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Exposure Type

Exposure Event Occurs

Inhalation Skin Contact Eye Contact

1. Move to fresh air.
2. Seek medical attention if unwell.

1. Wash with soap and water for 15+ min.
2. Remove contaminated clothing.

3. Seek medical help if irritation persists.

1. Rinse with water for 15+ min.
2. Remove contact lenses if possible.

3. Seek IMMEDIATE medical attention.

Click to download full resolution via product page

Emergency First Aid Response Flowchart.
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Minor Spill Detected

Alert others in the area
& Isolate the spill zone

Don full PPE
(Gloves, Goggles, Lab Coat, Respirator)

Gently sweep solid into
a labeled waste container.

AVOID DUST.

Decontaminate spill area
with soap and water

Dispose of waste according
to regulations

Report incident to
Safety Officer

Click to download full resolution via product page

Small-Scale Spill Cleanup Procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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